1-(1-piperidinyl)-3-[(3,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-2-propanol

• IUPAC Name: 1-piperidin-1-yl-3-[(3,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]propan-2-ol
• InChI: InChI=1S/C18H33NO2/c1-13-15-7-8-16(18(15,2)3)17(13)21-12-14(20)11-19-9-5-4-6-10-19/h13-17,20H,4-12H2,1-3H3
• InChI Key: HVENXCQNRKYRAE-UHFFFAOYSA-N
• Canonical SMILES: CC1C2CCC(C1OCC(CN3CCCCC3)O)C2(C)C
• Molecular Formula: C18H33NO2
• Molecular Weight: 295.5 g/mol

Description

1-(1-piperidinyl)-3-[(3,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-2-propanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(1-piperidinyl)-3-[(3,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-2-propanol is not fully understood. However, it is believed to act on the central nervous system by binding to specific receptors and modulating the activity of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that 1-(1-piperidinyl)-3-[(3,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-2-propanol has various biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects in animal models. It has also been shown to have anesthetic properties and can induce sedation in animals. Additionally, it has been shown to have insecticidal and herbicidal properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(1-piperidinyl)-3-[(3,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-2-propanol in lab experiments is its potential to act as a versatile tool for investigating the central nervous system. Its ability to modulate neurotransmitter activity makes it a valuable compound for studying various neurological diseases and disorders. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that it can be toxic to certain cell types at high concentrations.

Future Directions

There are several future directions for research on 1-(1-piperidinyl)-3-[(3,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-2-propanol. One potential direction is to investigate its potential as a treatment for neurological diseases such as Parkinson's disease and Alzheimer's disease. Another direction is to explore its potential as a pesticide and herbicide, particularly in organic farming. Additionally, further research can be conducted to investigate the mechanism of action of this compound and its potential for synthesizing new materials.

Synthesis Methods

The synthesis of 1-(1-piperidinyl)-3-[(3,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-2-propanol involves the reaction of 3,7,7-trimethylbicyclo[2.2.1]heptan-2-one with piperidine and isopropylamine in the presence of a catalyst. The reaction yields the desired compound, which can be purified using various techniques such as column chromatography.

Scientific Research Applications

1-(1-piperidinyl)-3-[(3,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-2-propanol has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been investigated for its potential as a painkiller, anti-inflammatory agent, and anesthetic. In agriculture, it has been studied for its potential as a pesticide and herbicide. In materials science, it has been investigated for its potential as a polymer stabilizer and as a component in the synthesis of new materials.